Cas no 856211-37-5 (3-Iodo-2-naphthoyl chloride)

3-Iodo-2-naphthoyl chloride is a versatile naphthalene-based intermediate used in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its key advantages include the presence of both an iodo substituent and a highly reactive acyl chloride group, enabling selective functionalization via cross-coupling reactions (e.g., Suzuki, Sonogashira) or nucleophilic substitution. The iodine moiety enhances reactivity for further derivatization, while the acyl chloride allows efficient amidation or esterification. This compound is valued for its stability under controlled conditions and its utility in constructing complex heterocyclic or polycyclic frameworks. Suitable for use under inert atmospheres, it is a preferred reagent for targeted synthetic applications requiring precise molecular modifications.

3-Iodo-2-naphthoyl chloride structure

Product Name:3-Iodo-2-naphthoyl chloride

CAS No:856211-37-5

MF:C₁₁H₆ClIO

MW:316.522214412689

CID:4935320

Update Time:2025-06-09

3-Iodo-2-naphthoyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-iodo-2-naphthoyl chloride
- 3-iodonaphthalene-2-carbonyl chloride
- 3-Iodo-2-naphthoyl chloride
- Inchi： 1S/C11H6ClIO/c12-11(14)9-5-7-3-1-2-4-8(7)6-10(9)13/h1-6H
- InChI Key： XHDGIGVDSXSWKR-UHFFFAOYSA-N
- SMILES： IC1=C(C(=O)Cl)C=C2C=CC=CC2=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 231
XLogP3: 4.3
Topological Polar Surface Area: 17.1

3-Iodo-2-naphthoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A219003718-500mg	3-Iodonaphthalene-2-carbonyl chloride	856211-37-5	98%	500mg	$940.80	2023-08-31
Alichem	A219003718-1g	3-Iodonaphthalene-2-carbonyl chloride	856211-37-5	98%	1g	$1651.30	2023-08-31

3-Iodo-2-naphthoyl chloride Related Literature

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Additional information on 3-Iodo-2-naphthoyl chloride

Introduction to 3-Iodo-2-naphthoyl chloride (CAS No. 856211-37-5)

3-Iodo-2-naphthoyl chloride, with the CAS number 856211-37-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a naphthalene ring substituted with an iodo group and a chloroformyl group. The combination of these functional groups endows 3-Iodo-2-naphthoyl chloride with a range of chemical properties that make it a valuable reagent in various synthetic processes.

The molecular formula of 3-Iodo-2-naphthoyl chloride is C₁₁H₆ClIO, and its molecular weight is 306.52 g/mol. The compound is typically a white to off-white solid at room temperature and is highly reactive due to the presence of the chloroformyl group. This reactivity makes it an excellent electrophilic reagent in nucleophilic aromatic substitution reactions, particularly useful in the synthesis of complex organic molecules and pharmaceutical intermediates.

In recent years, 3-Iodo-2-naphthoyl chloride has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of novel anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of several derivatives of 3-Iodo-2-naphthoyl chloride, which exhibited potent antiproliferative activity against various cancer cell lines. These findings highlight the compound's potential as a lead molecule for further optimization and development into therapeutic agents.

Beyond its applications in pharmaceutical research, 3-Iodo-2-naphthoyl chloride has also found utility in materials science. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, makes it a valuable precursor for the synthesis of functionalized polymers and organic semiconductors. These materials have applications in areas such as organic electronics, photovoltaics, and optoelectronics.

The synthetic versatility of 3-Iodo-2-naphthoyl chloride is further demonstrated by its use in the preparation of complex natural products. A recent study published in the Tetrahedron Letters described the total synthesis of a marine natural product using 3-Iodo-2-naphthoyl chloride as a key intermediate. This work underscores the compound's importance in natural product synthesis and its potential for discovering new bioactive molecules.

In terms of safety and handling, it is important to note that 3-Iodo-2-naphthoyl chloride should be handled with care due to its reactivity and potential for generating hazardous byproducts. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a cool, dry place away from incompatible materials.

To summarize, 3-Iodo-2-naphthoyl chloride (CAS No. 856211-37-5) is a multifaceted compound with significant applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an indispensable reagent for researchers working on the development of new drugs, functional materials, and complex organic molecules. As ongoing research continues to uncover new uses and derivatives of this compound, its importance in various scientific fields is likely to grow even further.